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Compound of Interest

Compound Name: 2-Fluoropyridin-4-ol

Cat. No.: B7795608 Get Quote

Abstract: This in-depth technical guide provides a comprehensive overview of 2-Fluoropyridin-
4-ol, a key heterocyclic intermediate in pharmaceutical research and development. We will

explore its fundamental chemical structure and properties, detail its synthesis and analytical

characterization, and critically examine its reactivity and strategic applications in the design of

novel therapeutic agents. This document is intended for an audience of researchers, scientists,

and drug development professionals.

Introduction: The Value Proposition of Fluorinated
Pyridinols in Medicinal Chemistry
The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern drug

design.[1][2] Fluorine's unique properties—high electronegativity, small van der Waals radius,

and the ability to form strong carbon-fluorine bonds—can profoundly influence a compound's

metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Within the vast

landscape of fluorinated heterocycles, 2-Fluoropyridin-4-ol has emerged as a particularly

versatile and valuable building block.[3] Its utility stems from the orthogonal reactivity of its two

key functional groups: a fluorine atom at the 2-position, which is susceptible to nucleophilic

aromatic substitution, and a hydroxyl group at the 4-position, which allows for a variety of

functionalization reactions.[3] This dual reactivity provides a powerful platform for the synthesis

of complex, highly functionalized pyridine derivatives for a wide range of therapeutic

applications.
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Core Chemical and Physical Properties
2-Fluoropyridin-4-ol is typically a solid at room temperature, appearing as an off-white to light

yellow crystalline powder.[4] A critical aspect of its chemistry is the tautomeric equilibrium

between the pyridinol and pyridone forms, with the latter often being the predominant tautomer.

Structural and Identification Data
IUPAC Name: 2-Fluoropyridin-4-ol

Synonyms: 2-Fluoro-4-hydroxypyridine

CAS Number: 22282-69-5[4][5]

Molecular Formula: C₅H₄FNO[3][4][5]

Molecular Weight: 113.09 g/mol [3][4][5]
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Reagents & Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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